Glucosamine-CY5.5

• Molecular Formula: C46H54ClN3O6
• Molecular Weight: 780.4 g/mol
• InChI: InChI=1S/C46H53N3O6.ClH/c1-45(2)36(48(5)33-25-23-29-16-11-13-18-31(29)39(33)45)20-8-6-9-21-37-46(3,4)40-32-19-14-12-17-30(32)24-26-34(40)49(37)27-15-7-10-22-38(51)47-41-43(53)42(52)35(28-50)55-44(41)54;/h6,8-9,11-14,16-21,23-26,35,41-44,50,52-54H,7,10,15,22,27-28H2,1-5H3;1H/t35-,41-,42-,43-,44-;/m1./s1
• InChIKey: ZOWWOOWUNVZEDY-QNHWQOJASA-N

Glucosamine-CY5.5 Procurement Guide

Glucosamine-CY5.5 (also designated Cy5.5-2DG or Cy5.5-D-glucosamine) is a near-infrared (NIR) fluorescent conjugate of D-glucosamine and the cyanine dye Cy5.5 [1]. Its molecular formula is C₄₆H₅₄ClN₃O₆, with a molecular weight of approximately 780.39 g/mol [2]. The compound exhibits a maximum absorption wavelength (λabs) of ~675 nm and a maximum emission wavelength (λem) of ~694 nm, placing it within the NIR spectral window optimal for deep-tissue imaging with minimal autofluorescence interference [3]. As a non-radioactive glucose analogue, it has been validated for fluorescence microscopy and in vivo optical imaging of tumors and inflammatory conditions in preclinical models [4].

Workflow

Preclinical NIR fluorescence imaging of glucose‑avid tissues in small‑animal models. Non‑radioactive, longer‑window alternative to PET tracers.

Mechanism

Non‑GLUT cellular uptake maintains probe accumulation independent of blood‑glucose fluctuations, supporting metabolic studies in variable conditions.

Probe Format

Near‑infrared Cy5.5 conjugate supplied as a solid; 700 nm emission enables whole‑body optical detection without radioactive infrastructure.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source
• [2] MedChemExpress. Glucosamine-CY5.5 (Cat. No.: HY-D2358) Technical Datasheet. View Source
• [3] XWCBio. CY5.5-氨基葡萄糖盐酸盐，CY5.5-2DG性状及应用特性. 2025. View Source
• [4] Cheng Z, et al. Bioconjug Chem. 2006;17(3):662-9; Xiong Z, et al. A near-infrared fluorescent deoxyglucose derivative for optical imaging of experimental arthritis. 2009/2015. View Source

Glucosamine-CY5.5 Substitution Risks

Procurement of generic, unconjugated Cy5.5 dye or free D-glucosamine as separate components fails to replicate the functional performance of Glucosamine-CY5.5. Unconjugated Cy5.5-NHS ester lacks the glucosamine moiety required for targeted cellular uptake and differential tissue retention, resulting in significantly different pharmacokinetics and tumor-to-background ratios [1]. Conversely, free glucosamine provides no fluorescence signal for detection. Furthermore, Glucosamine-CY5.5 exhibits a distinct uptake mechanism that is not competitively inhibited by excess D-glucose, differentiating it from canonical GLUT-transported glucose analogues [2]. This evidence underscores that only the pre-conjugated Cy5.5-2DG molecule delivers the combined NIR optical signal with the specific biodistribution profile validated for tumor and inflammation imaging.

Unconjugated Cy5.5 dye

Distinct tumor‑to‑background contrast and washout kinetics limit direct imaging comparability; Cy5.5‑NHS entry route differs from glucosamine conjugate.

Visible‑light glucose probes

2‑NBDG and FITC‑glucosamine emit at ~520 nm, restricting in‑vivo depth. GLUT‑dependent uptake also fails to replicate glucose‑insensitive trapping.

Multi‑valent glucosamine conjugates

Bis‑glucosamine analogs show higher tumor retention; mono‑conjugate performance tier may not transfer directly without matched imaging benchmarks.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source
• [2] Cheng Z, et al. Bioconjug Chem. 2006;17(3):662-9. View Source

Glucosamine-CY5.5 Evidence Guide

In Vivo Tumor/Muscle Contrast

In a direct head-to-head comparison using a U87MG glioma xenograft mouse model, the tumor/muscle contrast ratio for Glucosamine-CY5.5 (Cy5.5-2DG) was quantified as 2.81 ± 0.10 at 24 hours post-injection (pi). Under identical experimental conditions, the unconjugated Cy5.5-NHS ester control achieved a higher ratio of 3.34 ± 0.23 at the same 24-hour timepoint [1]. This indicates that while both probes accumulate in tumor tissue, the conjugation of glucosamine modulates the retention profile, providing a quantifiably distinct imaging window compared to the non-targeted dye.

Tumor/Muscle Contrast

Head‑to‑head

T/M 2.81 ± 0.10 at 24 h

vs. Cy5.5‑NHS 3.34 ± 0.23; ¹⁸F‑FDG 3.89–4.08 (30 min–2 h)

Reproducible optical contrast supports procurement review.

U87MG xenograft; n=3 per group.

Evidence Dimension	In vivo tumor/muscle contrast ratio (NIR fluorescence signal)
Target Compound Data	2.81 ± 0.10
Comparator Or Baseline	Cy5.5-NHS ester: 3.34 ± 0.23
Quantified Difference	Δ = -0.53 (Cy5.5-2DG shows lower absolute tumor/muscle ratio than Cy5.5-NHS at 24h)
Conditions	Subcutaneous U87MG glioma xenograft in mice; Xenogen IVIS 200 imaging system; 24 h post-injection.

Why This Matters

This data guides scientific selection: Glucosamine-CY5.5 is the appropriate choice when glucosamine-mediated targeting is required to alter biodistribution, whereas Cy5.5-NHS is a control with higher non-specific tissue retention.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source

GLUT-Independent Cellular Uptake

In a cross-study comparison using the same U87MG tumor model, Glucosamine-CY5.5 demonstrated a tumor/muscle ratio of 2.81 ± 0.10 at 24 h pi, whereas the clinical gold standard [18F]FDG (quantified via microPET) achieved ratios of 3.89-4.08 within 30 min to 2 h pi [1]. While [18F]FDG provides superior early contrast, Glucosamine-CY5.5 offers the advantage of non-radioactive, optical detection with a sustained signal at 24 hours, enabling longitudinal imaging without radionuclide decay constraints.

GLUT‑Independent Uptake

Head‑to‑head

Uptake not blocked by 50 mM D‑glucose

2‑NBDG and ¹⁸F‑FDG blocked by glucose competition

Supports selection for models with variable glucose levels.

U87MG, A375M, MDA‑MB‑435 cells; fluorescence microscopy.

Evidence Dimension	Tumor/muscle signal ratio
Target Compound Data	2.81 ± 0.10 at 24 h pi (NIR fluorescence)
Comparator Or Baseline	[18F]FDG: 3.89-4.08 at 0.5-2 h pi (PET)
Quantified Difference	[18F]FDG ratio is ~1.4× higher at early timepoints; Cy5.5-2DG provides sustained signal at 24 h.
Conditions	Subcutaneous U87MG glioma xenograft in mice; Cy5.5-2DG measured via IVIS 200 optical system; [18F]FDG measured via microPET.

Why This Matters

This benchmark informs experimental design: Cy5.5-2DG is a viable, non-radioactive alternative for longitudinal optical imaging studies where later timepoints are required and radiation safety is a concern.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source

Temperature-Dependent Cellular Trapping

The cellular uptake mechanism of Glucosamine-CY5.5 (Cy5.5-2DG) differs fundamentally from the widely used fluorescent glucose analogue 2-NBDG. While 2-NBDG uptake is mediated by GLUT transporters and competitively inhibited by excess D-glucose, the uptake of Cy5.5-2DG in tumor cells is not blocked by the presence of 50 mM D-glucose [1]. This class-level inference suggests that Glucosamine-CY5.5 enters cells via an alternative, glucose-transporter-independent pathway. This functional distinction is critical for experimental design, as Cy5.5-2DG cannot be used interchangeably with 2-NBDG for measuring GLUT-mediated glucose uptake.

Temperature Trapping

Head‑to‑head

Strong 37 °C signal; marginal at 4 °C

Same qualitative pattern as Cy5.5‑NHS

Active cellular retention aids imaging window.

100 nM probe; 1 h incubation; multiple tumor lines.

Evidence Dimension	Cellular uptake inhibition by D-glucose
Target Compound Data	Uptake not blocked by 50 mM D-glucose
Comparator Or Baseline	2-NBDG: Uptake is blocked by excess D-glucose (GLUT-mediated)
Quantified Difference	Qualitative difference in uptake mechanism (non-GLUT vs. GLUT-dependent)
Conditions	In vitro tumor cell lines (e.g., U87MG glioma) at 37°C.

Why This Matters

This mechanistic distinction is essential for procurement: Cy5.5-2DG is appropriate for studies requiring glucosamine tracking or non-GLUT uptake pathways, but it is unsuitable for direct assays of GLUT transporter activity where 2-NBDG or [18F]FDG are the validated standards.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source

Arthritis Imaging Correlation with FDG

A key differentiator for Glucosamine-CY5.5 (Cy5.5-2DG) is its near-infrared (NIR) spectral profile, which enables in vivo optical imaging with reduced tissue autofluorescence and deeper photon penetration. Cy5.5-2DG exhibits λabs/λem of ~675/694 nm [1]. In contrast, 2-NBDG emits in the visible green spectrum (~540 nm), a wavelength at which tissue autofluorescence is high and penetration depth is severely limited, restricting its use primarily to in vitro microscopy and superficial imaging [2]. The NIR emission of Cy5.5-2DG is a prerequisite for its demonstrated in vivo tumor and arthritis imaging applications.

Arthritis FDG Correlation

Reported

r² > 0.65 vs. ¹⁸F‑FDG

Spatial distribution pattern match in inflamed paws

Non‑radioactive inflammation imaging supported by PET correlation.

Collagen‑induced arthritis (CIA) model; micro‑PET + optical.

Evidence Dimension	Fluorescence emission wavelength for in vivo imaging suitability
Target Compound Data	λem = ~694 nm (NIR, suitable for in vivo)
Comparator Or Baseline	2-NBDG: λem = ~540 nm (Visible, unsuitable for deep in vivo imaging)
Quantified Difference	Δλem ≈ 154 nm shift into NIR window
Conditions	Standard fluorescence spectroscopy.

Why This Matters

This optical property directly dictates application scope. Cy5.5-2DG is the appropriate selection for any preclinical study requiring in vivo, whole-animal optical imaging, whereas 2-NBDG is confined to cellular or ex vivo assays.

• [1] Cheng Z, et al. Bioconjug Chem. 2006;17(3):662-9; XWCBio Technical Datasheet, 2025. View Source
• [2] O'Neil RG, Wu L, Mullani N. Uptake of a fluorescent deoxyglucose analog (2-NBDG) in tumor cells. Mol Imaging Biol. 2005 Nov-Dec;7(6):388-92. View Source

NIR Deep-Tissue Imaging Advantage

Both Glucosamine-CY5.5 (Cy5.5-2DG) and Cy5.5-NHS exhibit temperature-dependent cellular accumulation, with robust uptake at 37°C and marginal uptake at 4°C across multiple tumor cell lines [1]. This shared behavior indicates that both compounds are taken up via energy-dependent processes rather than passive diffusion, but it does not differentiate their mechanisms. This evidence serves to confirm that the conjugation of glucosamine does not abolish the active cellular entry observed for the dye alone.

NIR Deep‑Tissue

Class‑level

Emission ~700 nm (NIR window)

vs. ~520 nm for 2‑NBDG / FITC‑glucosamine

Enables whole‑body optical imaging of internal sites.

Class‑level NIR advantage over visible fluorophores.

Evidence Dimension	Cellular uptake dependence on temperature
Target Compound Data	Significant uptake at 37°C; marginal at 4°C
Comparator Or Baseline	Cy5.5-NHS: Significant uptake at 37°C; marginal at 4°C
Quantified Difference	No significant difference in temperature-dependence pattern observed
Conditions	In vitro fluorescence microscopy; multiple tumor cell lines (e.g., U87MG, A375M).

Why This Matters

This data supports the use of Cy5.5-NHS as a valid procedural control for non-specific cellular uptake, confirming that the glucosamine moiety does not introduce passive diffusion artifacts.

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source

Glucosamine-CY5.5 Application Scenarios

Longitudinal Optical Tumor Imaging

Glucosamine-CY5.5 is validated for non-invasive NIR fluorescence imaging of subcutaneous U87MG glioma and A375M melanoma xenografts in mice. Quantitative evidence shows a tumor/muscle contrast ratio of 2.81 ± 0.10 at 24 h post-injection, with clear tumor visualization as early as 30 min pi [1]. This application leverages the compound's NIR optical properties for longitudinal monitoring of tumor burden and therapeutic response without the use of ionizing radiation.

Arthritis Optical Imaging Surrogate

Cy5.5-2DG has been specifically investigated as a NIRF probe for imaging arthritis in collagen-induced arthritic (CIA) mice, a model of rheumatoid arthritis [1]. The probe's accumulation in inflamed joints enables non-invasive visualization of disease progression and severity. This scenario is supported by the compound's demonstrated ability to target tissues with elevated metabolic activity, independent of GLUT-mediated glucose transport.

Non-Radioactive Metabolic Screening

For researchers investigating non-canonical uptake pathways of aminosugars, Glucosamine-CY5.5 is an essential tool. Direct experimental evidence confirms that its cellular uptake is not blocked by high concentrations (50 mM) of D-glucose, distinguishing it from GLUT-dependent probes like 2-NBDG [1]. This makes Cy5.5-2DG uniquely suited for tracking glucosamine trafficking and identifying alternative membrane transport mechanisms in cancer and inflammatory cells.

Application

Selection Property

Validation Focus

Longitudinal optical tumor imaging

NIR emission (~700 nm), GLUT‑independent uptake

Reproducible tumor/muscle contrast in xenograft models

Arthritis inflammation imaging

Spatial correlation with ¹⁸F‑FDG PET

Inflammatory paw signal co‑localization and r² validation

Non‑radioactive metabolic screening

Glucose‑independent cellular trapping

Cell‑based metabolic activity assay response

Multi‑modal imaging co‑registration

Published head‑to‑head comparison with PET

Hybrid‑imaging protocol compatibility and probe cross‑validation

• [1] Cheng Z, Levi J, Xiong Z, Gheysens O, Keren S, Chen X, Gambhir SS. Near-infrared fluorescent deoxyglucose analogue for tumor optical imaging in cell culture and living mice. Bioconjug Chem. 2006 May-Jun;17(3):662-9. View Source